molecular formula C6H15NO3S B8628387 4-(Dimethylamino)butane-2-sulfonic acid CAS No. 906073-12-9

4-(Dimethylamino)butane-2-sulfonic acid

Cat. No. B8628387
CAS RN: 906073-12-9
M. Wt: 181.26 g/mol
InChI Key: WINBLTHHMBUHOT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(Dimethylamino)butane-2-sulfonic acid is a useful research compound. Its molecular formula is C6H15NO3S and its molecular weight is 181.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(Dimethylamino)butane-2-sulfonic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(Dimethylamino)butane-2-sulfonic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

906073-12-9

Product Name

4-(Dimethylamino)butane-2-sulfonic acid

Molecular Formula

C6H15NO3S

Molecular Weight

181.26 g/mol

IUPAC Name

4-(dimethylamino)butane-2-sulfonic acid

InChI

InChI=1S/C6H15NO3S/c1-6(11(8,9)10)4-5-7(2)3/h6H,4-5H2,1-3H3,(H,8,9,10)

InChI Key

WINBLTHHMBUHOT-UHFFFAOYSA-N

Canonical SMILES

CC(CCN(C)C)S(=O)(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

2,4-butanesultone (1.27 g, 8.9 mmol) was added to an ice-chilled solution of dimethylamine (40% w/w in water). The solution was stirred at 0° C. for 4 hours. The solvent was evaporated in vacuo until complete dryness. The solid was washed with acetone (50 mL), collected by filtration and dried in vacuo. 1H NMR (D2O, 500 MHz) δ ppm 3.18 (t, 2H, J=8.1 Hz), 2.85 (m, 1H), 2.76 (s, 6H), 2.09 (m, 1H), 1.81 (m, 1H), 1.17 (d, 3H, J=7.3 Hz). 13C (D2O, 125 MHz) δ ppm 55.65, 53.05, 42.88, 26.72, 14.81. ES-MS182a (M+1).
Quantity
1.27 g
Type
reactant
Reaction Step One
[Compound]
Name
ice
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.